Cas no 2137470-96-1 (2-amino-3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)propanoic acid)

• Product Name: 2-amino-3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)propanoic acid
• CAS No: 2137470-96-1
• MF: C₇H₉Br₂N₃O₂
• MW: 326.973259687424
• CID: 5896534
• PubChem ID: 165789243
• Update Time: 2025-09-28

2-amino-3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)propanoic acid
• EN300-1124086
• 2137470-96-1

• Inchi： 1S/C7H9Br2N3O2/c1-3-11-5(8)6(9)12(3)2-4(10)7(13)14/h4H,2,10H2,1H3,(H,13,14)
• InChI Key： SXTUYWXHYQMJSL-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C)N1CC(C(=O)O)N)Br

Computed Properties

• Exact Mass: 326.90410g/mol
• Monoisotopic Mass: 324.90615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)propanoic acid

2-Amino-3-(4,5-Dibromo-2-Methyl-1H-Imidazol-1-Yl)Propanoic Acid: A Comprehensive Overview

2-Amino-3-(4,5-Dibromo-2-Methyl-1H-Imidazol-1-Yl)Propanoic Acid (CAS No. 2137470-96-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. The molecule consists of an imidazole ring substituted with bromine atoms and a propanoic acid moiety, making it a versatile building block for various chemical reactions.

The imidazole ring in this compound is a key structural feature, contributing to its reactivity and stability. The presence of bromine atoms at the 4 and 5 positions of the imidazole ring introduces additional functionality, such as increased electron-withdrawing effects and potential sites for substitution reactions. Recent studies have explored the use of such brominated imidazoles in the synthesis of bioactive molecules, particularly in the context of antimicrobial agents and anticancer drugs.

One of the most notable aspects of 2-Amino-3-(4,5-Dibromo-2-Methyl-1H-Imidazol-1-Yl)Propanoic Acid is its ability to act as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound to construct heterocyclic frameworks that exhibit promising pharmacological profiles. The propanoic acid group provides an additional site for functionalization, enabling the creation of derivatives with enhanced solubility or bioavailability.

Recent advancements in synthetic methodologies have also highlighted the importance of this compound in click chemistry and bioconjugation reactions. Its reactivity under mild conditions makes it an ideal candidate for constructing libraries of compounds for high-throughput screening. Moreover, the incorporation of this compound into polymer matrices has shown potential in developing materials with tailored electronic properties.

In terms of biological activity, 2-Amino-3-(4,5-Dibromo-2-Methyl-1H-Imidazol-1-Yl)Propanoic Acid has demonstrated moderate inhibitory effects against certain enzymes associated with inflammatory pathways. This suggests its potential role in the development of anti-inflammatory agents. However, further studies are required to fully elucidate its mechanism of action and optimize its therapeutic potential.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have recently developed more efficient routes that minimize the use of hazardous reagents and reduce reaction times. These advancements not only enhance the scalability of production but also align with green chemistry principles.

From an analytical standpoint, the characterization of 2-Amino-3-(4,5-Dibromo-2-Methyl-1H-Imidazol-1-Yl)Propanoic Acid has been achieved through techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into its molecular structure and stereochemistry, which are critical for understanding its reactivity and biological interactions.

In conclusion, 2-Amino-3-(4,5-Dibromo-2-Methyl